methyl 4-({2-[5-(propan-2-yl)-1,3,4-oxadiazol-2-yl]-1H-indol-1-yl}methyl)benzoate

• IUPAC Name: methyl 4-[[2-(5-propan-2-yl-1,3,4-oxadiazol-2-yl)indol-1-yl]methyl]benzoate
• InChI: InChI=1S/C22H21N3O3/c1-14(2)20-23-24-21(28-20)19-12-17-6-4-5-7-18(17)25(19)13-15-8-10-16(11-9-15)22(26)27-3/h4-12,14H,13H2,1-3H3
• InChI Key: MHTARGKFKDVLAG-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=NN=C(O1)C2=CC3=CC=CC=C3N2CC4=CC=C(C=C4)C(=O)OC
• Molecular Formula: C22H21N3O3
• Molecular Weight: 375.4 g/mol

Description

The compound contains several functional groups including a methyl ester group, an indole group, and an oxadiazole group. The presence of these groups suggests that the compound could have interesting chemical and biological properties.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple rings and functional groups. The indole and oxadiazole groups are aromatic, which means they are planar and conjugated. The methyl ester group is also planar. These groups could interact through pi-stacking or other non-covalent interactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its functional groups. For example, the presence of the ester group could make it somewhat polar, and the aromatic groups could contribute to its stability.

Mechanism of Action

The mechanism of action would depend on the biological target of the compound. Indole derivatives are found in many natural products and pharmaceuticals and have a wide range of biological activities. Oxadiazoles are also found in various drug molecules and have diverse biological activities.

Future Directions

The future directions for research on this compound could include exploring its potential biological activities, optimizing its synthesis, and investigating its reactivity.